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Compound of Interest

Compound Name: Ampicillin Trihydrate

Cat. No.: B1667259 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed application notes and protocols for the preparation and use of

Ampicillin Trihydrate stock solutions in bacterial culture. Ampicillin is a widely utilized beta-

lactam antibiotic for the selection of resistant bacteria in molecular cloning and other

microbiology applications.

Introduction
Ampicillin is a broad-spectrum, semi-synthetic antibiotic that inhibits bacterial cell wall synthesis

by targeting penicillin-binding proteins (PBPs), leading to cell lysis.[1][2] Its mechanism of

action makes it a crucial selective agent in microbiology and molecular biology, particularly for

selecting bacteria that have been successfully transformed with plasmids conferring ampicillin

resistance. The gene responsible for this resistance, bla, encodes for β-lactamase, an enzyme

that inactivates ampicillin by hydrolyzing its β-lactam ring.[3][4]

Ampicillin is commercially available in several forms, including the trihydrate and sodium salt.

Ampicillin Trihydrate is slightly soluble in water, while the sodium salt is more readily soluble.

[5][6] The choice between these forms often depends on the desired stock concentration and

solubility requirements.
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A thorough understanding of the chemical properties of Ampicillin Trihydrate is essential for

preparing stable and effective stock solutions.

Property Value Reference

Molecular Formula C₁₆H₁₉N₃O₄S · 3H₂O [6]

Molecular Weight 403.45 g/mol [7]

Appearance White, crystalline powder [8]

Solubility in Water
Slightly soluble (approx. 5-10

mg/mL)
[7][9]

pH of 0.25% solution 3.5 - 5.5 [9]

Experimental Protocols
Protocol 1: Preparation of a 50 mg/mL Ampicillin Stock
Solution (from Sodium Salt)
This protocol is suitable for routine applications where a high concentration stock is desired for

convenient dilution. Ampicillin sodium salt is recommended for higher concentrations due to its

greater solubility in water.[5]

Materials:

Ampicillin Sodium Salt

Sterile deionized or Milli-Q water

Sterile 15 mL conical tube

0.22 µm syringe filter

Sterile syringes

Sterile microcentrifuge tubes for aliquoting

Procedure:
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Weigh out 500 mg of Ampicillin Sodium Salt and transfer it to a sterile 15 mL conical tube.[5]

Add 9 mL of sterile deionized water to the tube.[5]

Vortex or invert the tube until the ampicillin is completely dissolved.[5]

Adjust the final volume to 10 mL with sterile deionized water.

Sterilize the solution by passing it through a 0.22 µm syringe filter into a new sterile

container.[10] Do not autoclave ampicillin solutions, as heat will cause degradation.[3][10]

Aliquot the sterile stock solution into smaller, single-use volumes (e.g., 1 mL) in sterile

microcentrifuge tubes.

Label the aliquots clearly with the name, concentration, and date of preparation.

Store the aliquots at -20°C for long-term storage.

Protocol 2: Preparation of a 10 mg/mL Ampicillin Stock
Solution (from Trihydrate)
This protocol is an alternative when using Ampicillin Trihydrate. Due to its lower solubility in

water, preparing a lower concentration stock is often more practical.

Materials:

Ampicillin Trihydrate

Sterile deionized or Milli-Q water

Sterile 15 mL conical tube

0.22 µm syringe filter

Sterile syringes

Sterile microcentrifuge tubes for aliquoting
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Procedure:

Weigh 100 mg of Ampicillin Trihydrate and add it to a sterile 15 mL conical tube.

Add approximately 8 mL of sterile deionized water.

Vortex thoroughly to dissolve the powder. Gentle warming to 37°C may aid dissolution, but

avoid excessive heat.

Once dissolved, bring the final volume to 10 mL with sterile deionized water.

Filter-sterilize the solution using a 0.22 µm syringe filter.

Aliquot into sterile tubes for storage.

Store at -20°C.

Quantitative Data Summary
Parameter Value Reference

Typical Stock Concentrations
5 mg/mL, 10 mg/mL, 50

mg/mL, 100 mg/mL
[5][7][11][12]

Recommended Solvents
Sterile Water, 50% Ethanol, 1N

NaOH (for trihydrate)
[3][11][12]

Sterilization Method 0.22 µm Syringe Filtration [7][10]

Storage Temperature -20°C or -70°C [7][11]

Stock Solution Stability at

-20°C
Up to 6 months [3][7]

Typical Working Concentration 20 - 100 µg/mL [3][11][13]

Stability in Culture Media at

37°C
Approximately 3 days [3][10]

Stability on Agar Plates at 4°C Up to 2 weeks [10]
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Caption: Workflow for Ampicillin Trihydrate stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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